Cas no 895442-69-0 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide
• CAS No: 895442-69-0
• MF: C₁₇H₁₄ClN₃O₄
• MW: 359.763762950897
• CID: 5847303
• PubChem ID: 7243977
• Update Time: 2025-06-08

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dimethoxybenzamide
• SR-01000020878
• F2516-0251
• 895442-69-0
• AKOS024656001
• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2,3-dimethoxybenzamide
• SR-01000020878-1
• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide

• Inchi： 1S/C17H14ClN3O4/c1-23-13-9-5-7-11(14(13)24-2)15(22)19-17-21-20-16(25-17)10-6-3-4-8-12(10)18/h3-9H,1-2H3,(H,19,21,22)
• InChI Key： GNOFNHCSVHPGAU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 359.0672836g/mol
• Monoisotopic Mass: 359.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.5Ų

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide

Professional Introduction to N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 895442-69-0)

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide, identified by its CAS number 895442-69-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chlorophenyl group and dimethoxybenzamide moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The synthesis of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The oxadiazole ring is a key structural component that imparts stability and reactivity to the molecule. The chlorophenyl group introduces electronic and steric effects that can influence the compound's interaction with biological targets. Additionally, the dimethoxybenzamide moiety enhances solubility and bioavailability, making it an attractive feature for drug development.

In recent years, there has been a growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, studies have shown that oxadiazole-based molecules can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The presence of the chlorophenyl group in N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide may further enhance its ability to interact with biological targets by modulating electron density and steric hindrance.

The dimethoxybenzamide moiety in this compound is particularly noteworthy for its potential role in drug-receptor interactions. Dimethoxybenzamide derivatives have been shown to exhibit high affinity for certain enzymes and receptors, making them valuable scaffolds for drug design. The methoxy groups provide hydrophobic interactions and can influence the compound's binding affinity and selectivity. Furthermore, the amide bond introduces a polar region that can form hydrogen bonds with biological targets, enhancing the compound's pharmacological activity.

Recent research has also explored the pharmacokinetic properties of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide. Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. These properties are crucial for its potential application as an active pharmaceutical ingredient (API). Additionally, the compound's solubility profile suggests that it may be suitable for formulation into various dosage forms, including oral tablets and injectable solutions.

The chemical diversity of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide makes it a versatile scaffold for structure-based drug design. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. For instance, replacing the chlorophenyl group with other aromatic rings or introducing additional substituents into the dimethoxybenzamide moiety could lead to novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 895442-69-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development as an API or as a scaffold for designing novel therapeutic agents. Continued investigation into this compound will likely yield valuable insights into its mechanisms of action and potential applications in medicine.